Cas no 1270522-97-8 (1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1270522-97-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 6061864
• PubChem ID: 83350176
• Update Time: 2025-05-24

1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine
• 1270522-97-8
• 1-[2-nitro-4-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-1935786

• Inchi： 1S/C9H9F3N2O2/c1-5(13)7-3-2-6(9(10,11)12)4-8(7)14(15)16/h2-5H,13H2,1H3
• InChI Key： GOILLEUPAAGJIM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(C)N)(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine

Chemical Profile of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine (CAS No. 1270522-97-8)

1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine, identified by its CAS number 1270522-97-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a trifluoromethyl substituent on a phenyl ring, which are known for their significant electronic and steric effects. The ethylamine moiety at the 1-position introduces an amine functionality, making it a versatile intermediate for further chemical modifications.

The structural features of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine contribute to its unique reactivity and potential applications. The nitro group, typically electron-withdrawing, influences the electronic properties of the aromatic ring, enhancing its susceptibility to nucleophilic aromatic substitution reactions. Concurrently, the trifluoromethyl group, an electron-withdrawing but also sterically bulky group, modulates the reactivity and metabolic stability of the molecule. These combined effects make it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in nitroaromatic compounds due to their roles as pharmacophores in drug discovery. The nitro group can be reduced to an amine, which is a common transformation in medicinal chemistry for introducing hydrogen bond donors or basic centers. Additionally, the trifluoromethyl group is frequently incorporated into drug molecules to improve lipophilicity, metabolic stability, and binding affinity. For instance, drugs such as fluoxetine (Prozac) and celecoxib (Celebrex) utilize trifluoromethyl groups to enhance their pharmacological properties.

Current research in the field of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine focuses on its potential as a precursor for developing novel therapeutic agents. Studies have explored its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the nitro and amine functionalities provides multiple handles for derivatization, allowing chemists to fine-tune the molecule's properties for specific biological targets. For example, modifications at the ethylamine position can introduce different pharmacophoric elements while retaining the core aromatic scaffold.

The agrochemical industry has also shown interest in this compound due to its structural motifs that are commonly found in herbicides and pesticides. The electron-deficient nature of the nitroaromatic system makes it reactive towards biological targets in plants and pests. Researchers are investigating derivatives of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine as potential leads for next-generation crop protection agents that offer improved efficacy and environmental safety.

The synthesis of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine typically involves multi-step organic transformations starting from commercially available precursors such as 4-trifluoromethylaniline. Nitration reactions under controlled conditions yield the 2-nitro derivative, which is then coupled with ethyl bromoacetate or similar reagents to introduce the ethylamine side chain. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yields.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine with biological targets. These studies highlight how the nitro group can engage in hydrogen bonding or participate in redox reactions, while the trifluoromethyl group influences hydrophobic interactions. Such insights are crucial for designing analogs with enhanced binding affinity or altered metabolic profiles.

The safety profile of 1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine is another area of focus. While not classified as hazardous under standard conditions, proper handling procedures must be followed due to its reactivity with strong oxidizing agents or reducing agents. Industrial-scale production requires adherence to good manufacturing practices (GMP) to ensure worker safety and product consistency.

In conclusion,1-2-nitro-4-(trifluoromethyl)phenylethan-1-amine (CAS No. 1270522-97-8) represents a promising intermediate with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—combining a nitro group with a trifluoromethyl substituent—make it a versatile scaffold for further chemical innovation. Ongoing research continues to uncover new synthetic pathways and biological activities associated with this compound, reinforcing its importance in modern chemical synthesis.